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Compound of Interest

Compound Name: 2,2-Dichloropropane

Cat. No.: B165471

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical and physical properties of reagents and solvents is paramount. This guide
provides a comprehensive cross-validation of experimental data on 2,2-dichloropropane,
presenting its properties, comparing it with an isomer and a common alternative, and detailing
relevant experimental protocols.

Data Presentation: Physicochemical Properties

The following tables summarize the key quantitative data for 2,2-dichloropropane, its isomer
1,2-dichloropropane, and the widely used solvent, dichloromethane.

Table 1: Physical and Chemical Properties of Dichlorinated Alkanes
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2,2- 1,2- Dichloromethane
Property . .
Dichloropropane Dichloropropane (DCM)
CAS Number 594-20-7[1][2][3] 78-87-5[4] 75-09-2
Molecular Formula CsHeCI2[1][3] C3HeCl2 CH2Cl2
Molecular Weight 112.99 g/mol [1][2][3] 112.99 g/mol 84.93 g/mol
Clear, colorless o o
Appearance o Clear liquid[6] Colorless liquid
liquid[5]
Chloroform-like Sweet, chloroform-like
Odor Strong, sweet odor[1]
odor[6] odor
Boiling Point 68-69 °C[1][2][5] 95-96 °C[6] 39.6 °C
Melting Point -35 °C[1][2][5] -93.9 °C[7] -96.7 °C
, 1.082 g/mL at 25 °CJ[2]
Density 1.159 g/cc[6] 1.326 g/mL at 20 °C

[5]

Refractive Index
(n20/D)

1.4145[1][5]

1.4244

Flash Point

-5.0 °C (closed cup)[8]

21 °C (open cup)[6]

Table 2: Spectroscopic Data for 2,2-Dichloropropane

Spectroscopic Data

Values

H NMR (300 MHz, CDClIs)

0 2.193 ppm[9]

1H NMR (300 MHz, CCla)

0 2.21 ppm[9]

13C NMR

Chemical shifts have been recorded and are

available in spectral databases.[10]

Mass Spectrum (m/z)

Available through the NIST WebBook.[11]

IR Spectrum

Data available in the NIST Chemistry WebBook.

[12]
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Table 3: Safety and Hazard Information

Hazard Information

2,2-Dichloropropane

1,2-Dichloropropane

Signal Word

Danger[3][13]

Danger[4]

Hazard Statements

Highly flammable liquid and
vapor (H225), Causes serious
eye irritation (H319)[8][13].

Highly flammable liquid and
vapor, Harmful if swallowed or
inhaled, May cause cancer[4]
[14].

Personal Protective Equipment

Protective gloves, clothing,
eye, and face protection are

recommended[13].

Use personal protective

equipment as required[4].

Storage

Store in a well-ventilated

place. Keep cool[13].

Store locked up. Store in a
well-ventilated place. Keep
cool[4].

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for validating and comparing data.

Protocol 1: Purification of 2,2-Dichloropropane

This protocol describes a standard method for the purification of 2,2-dichloropropane.[5]

» Objective: To remove impurities from a sample of 2,2-dichloropropane.

e Materials:

o Crude 2,2-dichloropropane

o Agueous sodium carbonate (Na2CO3s) solution

o Distilled water

o Anhydrous calcium chloride (CaClz)
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o Separatory funnel

o Distillation apparatus

e Procedure:

o Wash the crude 2,2-dichloropropane with an aqueous Na2COs solution in a separatory
funnel to neutralize any acidic impurities.

o Separate the organic layer and wash it with distilled water to remove any remaining
Na2COs and other water-soluble impurities.

o Dry the washed 2,2-dichloropropane over anhydrous CaClz to remove residual water.
o Perform a fractional distillation of the dried liquid.
o Collect the fraction that boils at 68-69 °C.
Protocol 2: Determination of Boiling Point
A general procedure for determining the boiling point of a liquid organic compound.
o Objective: To determine the boiling point of a purified liquid sample.
o Materials:
o Purified liquid sample (e.g., 2,2-dichloropropane)

Distillation flask

o

Condenser

[¢]

Thermometer

[e]

[e]

Heating mantle

o

Boiling chips

e Procedure:
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o Add a small volume of the purified liquid to the distillation flask along with a few boiling
chips.

o Set up the distillation apparatus with the thermometer bulb positioned just below the side
arm of the flask leading to the condenser.

o Begin heating the flask gently.

o Record the temperature at which the liquid boils and a stable temperature is maintained
on the thermometer as the vapor condenses. This temperature is the boiling point.

Protocol 3: *H NMR Spectroscopy
A standard protocol for obtaining a proton NMR spectrum.
o Objective: To characterize the chemical structure of 2,2-dichloropropane by *H NMR.
o Materials:
o Purified 2,2-dichloropropane sample
o Deuterated solvent (e.g., CDCIs or CCl4)[9]
o NMR tube
o NMR spectrometer
e Procedure:

o Dissolve a small amount of the purified 2,2-dichloropropane in the chosen deuterated
solvent within an NMR tube.

o Place the NMR tube in the spectrometer.

o Acquire the *H NMR spectrum according to the instrument's standard operating
procedures.

o Process the resulting free induction decay (FID) to obtain the frequency domain spectrum.
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o Analyze the chemical shifts, integration, and multiplicity of the signals to confirm the
structure.

Visualizations

Logical Relationships of Haloalkane Properties

The physical properties of haloalkanes are influenced by several factors, including the nature of
the halogen and the structure of the alkyl group. The boiling points of haloalkanes generally
increase with the increasing size and mass of the halogen atom for the same alkyl group.[15]
[16] For isomeric haloalkanes, increased branching leads to a lower boiling point due to a
decrease in surface area and weaker van der Waals forces.[15][17]

Influencing Factors

Halogen Atom Alkyl Group Structure
(R, Cl,Brl) (Chain length, Branching)

Size/Mass Increase -> BP Increase Mass Ingrease -> Density Increase Branching Increase -> BP Decrease Alkyl Size Increase -> Density Decrease

Physica Propert‘l 'es

Boiling Point

Click to download full resolution via product page

Factors influencing haloalkane physical properties.

Experimental Workflow for 2,2-Dichloropropane Purification

The purification of 2,2-dichloropropane involves a series of steps to remove impurities,
culminating in fractional distillation to obtain the pure compound.[5]

Crude 2,2-Dichloropropane Wash with ag. Na2CO3 Wash with Distilled Water Dry over CaCl2 Fractional Distillation Pure 2,2-Dichloropropane
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Purification workflow for 2,2-dichloropropane.

Applications and Hazards of 2,2-Dichloropropane

2,2-Dichloropropane is utilized in specific chemical applications but also presents notable
hazards that require careful management.

2,2-Dichloropropane

Applications Hazard
Solvent for a wide range of substances Chemical intermediate in synthesis Used in studies of volatile organic compounds in drinking water Highly Flammable Liquid Causes Serious Eye Irritation

Click to download full resolution via product page

Applications and associated hazards of 2,2-dichloropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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